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Compound of Interest

Compound Name: L-LEUCINE (1802)

Cat. No.: B1580041

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and biological
properties of L-Leucine (*802). It includes quantitative data, key experimental protocols, and
visualizations of relevant biological pathways and analytical workflows to support its application
in advanced research.

Core Physical and Chemical Properties

L-Leucine is an essential branched-chain amino acid (BCAA) critical for protein synthesis.[1][2]
The 1802-labeled variant, L-Leucine (*80z), incorporates two heavy oxygen isotopes into the
carboxylic acid group. This isotopic labeling renders the molecule an invaluable tracer for
metabolic studies, particularly in quantitative proteomics and metabolomics, without altering its
fundamental chemical reactivity.

The key physical and chemical properties of both unlabeled and 1802-labeled L-Leucine are

summarized below for direct comparison.
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Property

L-Leucine (Unlabeled)

L-Leucine (*80z2)

IUPAC Name

(2S)-2-amino-4-

methylpentanoic acid[3]

(2S)-2-amino-4-

methylpentanoic-di(*20) acid

Molecular Formula

CeH13NO2[1][3]

CesH13NO2

Molecular Weight 131.17 g/mol [3][4] 135.17 g/mol [5]
CAS Number 61-90-5[1] 73579-45-0[5][6]
White crystalline powder or ] ]
Appearance White solid
small lustrous plates[3][7]
Taste / Odor Slightly bitter taste, odorless[7]  Not specified
Melting Point >300 °C (decomposes)[7] Not specified
o pKa1 = 2.36 (carboxyl), pKaz =
Acidity (pKa) pKa1 = 2.36, pKaz = 9.60

9.60 (amino)[1]

Isotopic Enrichment

Not Applicable

> 94% (typical)[5]

Chemical Purity

= 98%

> 98% (typical)[5]

Solubility

Soluble in water (24.26 g/L at
25 °C), acetic acid, dilute HCI,
and alkaline solutions.

Insoluble in ether.[3]

Similar to unlabeled L-Leucine

Spectroscopic and Analytical Data

Characterization of L-Leucine and its isotopologues is routinely performed using mass

spectrometry and nuclear magnetic resonance. The primary difference for L-Leucine (*802) is

its distinct mass-to-charge ratio, which is fundamental to its use as a tracer.
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Analytical Method Description

The exact mass of unlabeled L-Leucine is
131.0946 g/mol .[3] In ESI-MS, it typically forms
a protonated molecule [M+H]* at m/z 132.[8]
For L-Leucine (*802), the expected [M+H]* ion

would be at m/z 136, providing a clear 4-dalton

Mass Spectrometry (MS)

mass shift for quantification.

The proton NMR spectrum is characterized by
signals corresponding to the alpha-proton, beta-
IH NMR Spectroscopy and gamma-protons, and the two diastereotopic
methyl groups of the isobutyl side chain.[9][10]
The 180 labeling does not significantly alter the

1H NMR spectrum.

The carbon NMR spectrum shows distinct peaks
for the carboxyl carbon, alpha-carbon, and the
15C NMR Spectroscopy carbons of the isobutyl side chain.[9][11]
Isotopic substitution with 180 at the carboxyl
group has a negligible effect on the 13C chemical

shifts.

Biological Role and Signaling Pathways

L-Leucine is a potent activator of the mechanistic Target of Rapamycin (mTOR) signaling
pathway, a central regulator of cell growth, proliferation, and protein synthesis.[6][12] Leucine's
ability to stimulate the mTOR Complex 1 (mMTORC1) makes it a critical signaling molecule in
muscle and other tissues.[13][14] The activation of mMTORCL1 by leucine leads to the
phosphorylation and activation of downstream effectors, ultimately promoting the translation of
MRNA into protein.[15]
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L-Leucine activates the mTORCL1 signaling pathway to promote protein synthesis.
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Experimental Protocols

L-Leucine (*80z2) is primarily used in tracer studies to measure metabolic flux and protein
turnover. Below are key experimental methodologies.

Protocol: Determination of Isotopic Enrichment by GC-
MS/MS

This protocol outlines a method for quantifying the isotopic ratio of L-Leucine in biological
samples, adapted from established procedures for amino acid analysis.[16]

Methodology:

» Sample Preparation: Begin with a biological matrix (e.g., plasma, cell lysate). If proteins are
present, perform acid hydrolysis to release free amino acids.

 Derivatization: Convert the amino acids into volatile esters to make them suitable for gas
chromatography. A common method is derivatization to their N-heptafluorobutyryl isobutyl
esters.[16]

e Gas Chromatography (GC): Inject the derivatized sample into a GC system. The sample is
vaporized and separated based on volatility and interaction with the column's stationary
phase.

o Tandem Mass Spectrometry (MS/MS): As components elute from the GC column, they enter
the mass spectrometer. The instrument is set to selectively monitor the mass-to-charge
ratios corresponding to both unlabeled L-Leucine and L-Leucine (*80z) derivatives.

e Quantification: The isotopic enrichment is calculated by comparing the peak areas of the
labeled (heavy) and unlabeled (light) ions.
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Workflow for determining isotopic enrichment of L-Leucine via GC-MS/MS.
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Protocol: Stable Isotope Labeling by Amino Acids in Cell
Culture (SILAC)

SILAC is a powerful technique for quantitative proteomics that relies on metabolic incorporation
of isotopically labeled amino acids.[17]

Methodology:

o Cell Culture: Grow two populations of cells in parallel. One population is cultured in standard
"light" medium, while the other is cultured in "heavy" medium where a standard amino acid
(e.g., L-Lysine or L-Arginine) is replaced with its heavy-isotope-labeled counterpart. For
specific tracer studies, L-Leucine (*¥80z) can be added to the medium.

» Experimental Treatment: Apply the experimental condition (e.g., drug treatment) to one of the
cell populations.

o Cell Lysis and Mixing: Harvest and lyse the cells from both populations. Combine the protein
lysates in a 1:1 ratio.

» Protein Digestion: Digest the combined protein mixture into smaller peptides using an
enzyme, typically trypsin.

o LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

o Data Analysis: Peptides from the "light" and "heavy" samples will appear as pairs with a
specific mass difference. The relative abundance of proteins between the two samples is
determined by comparing the signal intensities of these peptide pairs.[17]
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Experimental workflow for SILAC-based quantitative proteomics.
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Stability and Storage

L-Leucine (1802) is a stable compound. For optimal preservation of its integrity, it should be
stored in a cool, dry place, protected from moisture and light.[7] Standard laboratory storage
conditions are sufficient.

Conclusion

L-Leucine (180z2) serves as a chemically identical but mass-shifted analogue of natural L-
Leucine. Its distinct physical property—a molecular weight of 135.17 g/mol —makes it an
essential tool for tracing metabolic pathways, quantifying protein synthesis and degradation,
and advancing research in fields ranging from metabolic disease to drug development. The
protocols and pathways described herein provide a foundational guide for its effective
application in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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